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Compound of Interest

Compound Name: 4,4'-Bicyclohexanone

CAS No.: 23391-99-3

Cat. No.: B1266944

Get Quote

This guide provides a comprehensive technical overview of 4,4'-Bicyclohexanone, a versatile

chemical intermediate. Tailored for researchers, scientists, and professionals in drug

development, this document delves into the compound's nomenclature, synthesis, purification,

and its emerging role as a valuable building block in the synthesis of complex molecules.

Core Identification and Nomenclature
4,4'-Bicyclohexanone is a symmetrical diketone composed of two cyclohexanone rings linked

at their 4-positions. This seemingly simple structure offers a robust scaffold for a variety of

chemical transformations, making a thorough understanding of its identifiers crucial for

researchers.

Alternate Names and Synonyms
In scientific literature and commercial catalogs, 4,4'-Bicyclohexanone may be referred to by

several alternate names. The most common synonym is 4,4'-Dioxobicyclohexyl[1]. Other
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variations include 4,4'-Bicyclohexyl-4,4'-dione. In some contexts, it may also be referred to by

its Chinese names, 4,4'-双环己酮 or 4,4'-二氧代联环己烷.

Chemical Identifiers
For unambiguous identification, a variety of registry numbers and notation systems are used.

These identifiers are essential for database searches and regulatory compliance.

Identifier Value Source

CAS Number 23391-99-3 [1]

Molecular Formula C₁₂H₁₈O₂ [1]

Molecular Weight 194.27 g/mol [1]

IUPAC Name

4-(4-

oxocyclohexyl)cyclohexan-1-

one

InChI

InChI=1S/C12H18O2/c13-11-

5-1-9(2-6-11)10-3-7-12(14)8-4-

10/h9-10H,1-8H2

[2]

InChIKey
OQIDYCVWAFZRTR-

UHFFFAOYSA-N
[2]

SMILES
C1(C2CCC(=O)CC2)CCC(=O)

CC1
[2]

Reaxys Registry Number 1941767 [3]

PubChem Substance ID 87565208 [3]

MDL Number MFCD00210694 [3]

SDBS (AIST Spectral DB) 51161 [3]

Synthesis and Purification: A Protocol-Driven
Approach
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The synthesis of 4,4'-Bicyclohexanone is most commonly achieved through the oxidation of

its corresponding diol, 4,4'-bicyclohexanol. The choice of oxidizing agent and reaction

conditions is critical to achieving high yield and purity, while minimizing side products and

environmental impact.

Rationale for Synthetic Strategy
The oxidation of secondary alcohols to ketones is a fundamental and well-established

transformation in organic synthesis. For a substrate like 4,4'-bicyclohexanol, a variety of

oxidizing agents could theoretically be employed. However, for practical laboratory and

potential pilot-scale synthesis, factors such as cost, safety, ease of workup, and scalability

come to the forefront. While strong oxidants like chromic acid are effective, their toxicity and the

generation of heavy metal waste make them less desirable. Milder and more environmentally

benign options are often preferred.

A common and effective approach involves the use of hypochlorite-based oxidants, often in the

presence of a catalytic amount of a more active oxidizing species or under phase-transfer

conditions. This methodology is often favored for its relatively low cost and the straightforward

nature of the workup procedure.

Starting Material Core Reaction Product

4,4'-Bicyclohexanol Oxidation

Oxidizing Agent
(e.g., NaOCl, TEMPO) 4,4'-BicyclohexanoneWorkup & Purification

Click to download full resolution via product page

Caption: Synthetic workflow for 4,4'-Bicyclohexanone.

Experimental Protocol: Oxidation of 4,4'-Bicyclohexanol
This protocol is a representative example of a common laboratory-scale synthesis. The choice

of a biphasic system with a phase-transfer catalyst can enhance reaction rates and simplify

product isolation.

Materials:
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4,4'-Bicyclohexanol

Sodium hypochlorite (NaOCl) solution (commercial bleach, concentration determined by

titration)

Tetrabutylammonium bromide (TBAB)

Dichloromethane (DCM)

Sodium sulfite (Na₂SO₃)

Sodium bicarbonate (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4,4'-

bicyclohexanol in dichloromethane. Add a catalytic amount of tetrabutylammonium bromide.

Addition of Oxidant: Cool the mixture in an ice bath. Slowly add the sodium hypochlorite

solution dropwise while vigorously stirring. The biphasic nature of the reaction requires

efficient mixing to facilitate the transfer of the hypochlorite ion to the organic phase.

Reaction Monitoring (Self-Validation): The progress of the reaction should be monitored by

Thin Layer Chromatography (TLC). A co-spot of the starting material and the reaction

mixture will show the consumption of the alcohol and the appearance of a new, typically less

polar, spot for the ketone. The reaction is considered complete when the starting material

spot is no longer visible.

Quenching: Once the reaction is complete, quench any excess oxidant by adding a

saturated aqueous solution of sodium sulfite. The disappearance of the yellow color of the
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reaction mixture is an indicator of complete quenching.

Workup: Separate the organic layer. Wash the organic layer successively with a saturated

aqueous solution of sodium bicarbonate (to neutralize any acidic byproducts), water, and

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by flash column chromatography on silica gel. The

appropriate eluent system (typically a mixture of hexane and ethyl acetate) is determined by

TLC analysis.

Causality of Choices:

Dichloromethane: Chosen for its ability to dissolve the starting material and its immiscibility

with the aqueous oxidant solution.

Tetrabutylammonium bromide: Acts as a phase-transfer catalyst, shuttling the hypochlorite

oxidant from the aqueous phase to the organic phase where the reaction occurs.

Sodium sulfite: A reducing agent used to safely neutralize the remaining oxidizing agent.

Sodium bicarbonate wash: Removes any acidic byproducts, such as those that might form

from over-oxidation.

Column Chromatography: A standard and effective method for purifying organic compounds

of moderate polarity, separating the desired ketone from any unreacted starting material or

non-polar byproducts.

Analytical Characterization
Thorough characterization of 4,4'-Bicyclohexanone is essential to confirm its identity and

purity. A combination of spectroscopic techniques provides a detailed picture of its molecular

structure.

Spectroscopic Data
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Technique Key Features

¹H NMR

The proton NMR spectrum is expected to be

relatively simple due to the molecule's

symmetry. Signals corresponding to the methine

protons adjacent to the carbonyl groups and the

methylene protons of the cyclohexyl rings would

be observed.

¹³C NMR

The carbon NMR spectrum will show a

characteristic signal for the carbonyl carbon in

the downfield region (around 210 ppm). Due to

symmetry, a limited number of signals for the

other carbons in the cyclohexyl rings will be

present.[2]

Infrared (IR) Spectroscopy

A strong, sharp absorption band characteristic of

a ketone C=O stretch is expected in the region

of 1710-1720 cm⁻¹. The absence of a broad O-

H stretch (around 3200-3600 cm⁻¹) confirms the

complete oxidation of the starting diol.

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion

peak corresponding to the molecular weight of

194.27 g/mol . Fragmentation patterns would be

consistent with the bicyclohexyl structure.

Applications in Research and Development
The rigid, bicyclic scaffold of 4,4'-Bicyclohexanone makes it an attractive starting material for

the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and

materials science.

A Building Block for Spirocyclic Compounds
The two ketone functionalities of 4,4'-Bicyclohexanone provide reactive handles for the

construction of spirocyclic systems. Spirocycles, which contain a single atom that is part of two

rings, are of significant interest in drug design. Their three-dimensional nature can lead to

improved potency and selectivity for biological targets by providing a more defined orientation
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of substituents in space[4][5]. The synthesis of spirocyclic oximes from ketone precursors is a

well-established strategy[4].

Starting Material Reaction Product

4,4'-Bicyclohexanone Reaction

Reagents for
Spirocyclization Spirocyclic Derivative

Click to download full resolution via product page

Caption: General scheme for the synthesis of spirocycles from 4,4'-Bicyclohexanone.

Precursor to Bioactive Molecules
While direct applications of 4,4'-Bicyclohexanone in approved drugs are not widely

documented, its structural motif is relevant to the synthesis of biologically active compounds.

The cyclohexanone ring is a common feature in many natural products and synthetic

pharmaceuticals. The derivatization of cyclohexanone scaffolds has been shown to yield

compounds with antibacterial and insecticidal properties. For instance, the synthesis and

biological evaluation of derivatives of 4-tert-butylcyclohexanone have demonstrated their

potential as antibacterial agents[6][7]. This suggests that 4,4'-Bicyclohexanone could serve as

a valuable starting point for the generation of novel compound libraries for screening in drug

discovery programs. The development of synthetic routes to bioactive natural products often

relies on the use of versatile building blocks to construct complex polycyclic systems[8][9].

Conclusion
4,4'-Bicyclohexanone is a well-defined chemical entity with a growing potential as a versatile

building block in organic synthesis. Its straightforward synthesis from 4,4'-bicyclohexanol and

its symmetrical structure featuring two reactive ketone groups make it an attractive starting

material for the construction of more complex molecular architectures, including spirocyclic

compounds of interest in medicinal chemistry. As the demand for novel three-dimensional

scaffolds in drug discovery continues to increase, the utility of intermediates like 4,4'-
Bicyclohexanone is likely to expand, offering new avenues for the synthesis of innovative and

effective therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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